2-(Anthracen-9-YL)propane-2-peroxol

• IUPAC Name: 9-(2-hydroperoxypropan-2-yl)anthracene
• InChI: InChI=1S/C17H16O2/c1-17(2,19-18)16-14-9-5-3-7-12(14)11-13-8-4-6-10-15(13)16/h3-11,18H,1-2H3
• InChI Key: QJEHQNAVFPUSGC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=C2C=CC=CC2=CC3=CC=CC=C31)OO
• Molecular Formula: C17H16O2
• DSSTOX Substance ID: DTXSID30722884
• Molecular Weight: 252.31 g/mol
• CAS RN: 880643-80-1

Description

2-(Anthracen-9-YL)propane-2-peroxol is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is an organic peroxide that contains a peroxyl group (-OO-) and is commonly used as a radical initiator in various chemical reactions.

Mechanism of Action

The mechanism of action of 2-(Anthracen-9-YL)propane-2-peroxol involves the homolytic cleavage of the peroxyl group (2-(Anthracen-9-YL)propane-2-peroxol) to form two radicals. These radicals can then initiate various chemical reactions by abstracting hydrogen atoms from other molecules, leading to the formation of new chemical bonds.
Biochemical and Physiological Effects:
Although there is limited research on the biochemical and physiological effects of 2-(Anthracen-9-YL)propane-2-peroxol, it has been shown to induce oxidative stress in cells by generating ROS. This can lead to DNA damage, lipid peroxidation, and protein oxidation, which are associated with various diseases such as cancer, neurodegeneration, and cardiovascular diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(Anthracen-9-YL)propane-2-peroxol as a radical initiator is its high reactivity, which allows for fast and efficient reactions. Additionally, it is relatively stable and can be easily synthesized in large quantities. However, its use is limited by its potential toxicity and instability in the presence of air and moisture.

Future Directions

Future research on 2-(Anthracen-9-YL)propane-2-peroxol could focus on its potential as a fluorescent probe for the detection of ROS in biological systems. Additionally, it could be used in the synthesis of new organic compounds with unique properties. Furthermore, its potential as a therapeutic agent for the treatment of various diseases associated with oxidative stress could be explored.
In conclusion, 2-(Anthracen-9-YL)propane-2-peroxol is a unique chemical compound with significant potential in scientific research. Its high reactivity and stability make it an ideal radical initiator for various chemical reactions. However, its potential toxicity and instability in the presence of air and moisture limit its use. Further research on its potential as a fluorescent probe and therapeutic agent could lead to new discoveries in the field of chemistry and medicine.

Scientific Research Applications

2-(Anthracen-9-YL)propane-2-peroxol has been extensively used as a radical initiator in various chemical reactions such as polymerization, cross-linking, and oxidation. It is also used in the synthesis of various organic compounds, including drugs, agrochemicals, and fine chemicals. Additionally, it has been used as a fluorescent probe for the detection of reactive oxygen species (ROS) in biological systems.